
Transketolase-IN-2: A Novel Inhibitor of
Transketolase for Weed Management

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Transketolase-IN-2

Cat. No.: B15610869 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Transketolase (TKT) is a pivotal enzyme in the pentose phosphate pathway (PPP), a

fundamental metabolic route essential for the synthesis of nucleotides, aromatic amino acids,

and NADPH. In plants, TKT also plays a crucial role in the Calvin cycle, which is central to

carbon fixation during photosynthesis. Given its critical functions, TKT has emerged as a

promising target for the development of novel herbicides. Transketolase-IN-2 is a potent

inhibitor of TKT, demonstrating significant herbicidal activity against common weed species.

This technical guide provides a comprehensive overview of Transketolase-IN-2, including its

biochemical properties, mechanism of action, and methodologies for its evaluation.

Core Data Summary
The inhibitory activity of Transketolase-IN-2 has been quantified against plant TKT and its

herbicidal effects evaluated on various weed species. The following tables summarize the

available quantitative data.

Table 1: In Vitro Enzyme Inhibition Data
Compound Target IC50 (mg/L)

Transketolase-IN-2
SvTKL (Setaria viridis

Transketolase)
0.11
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Table 2: Herbicidal Activity of Transketolase-IN-2
Weed Species

Concentration
(mg/L)

Root Inhibition (%) Stem Inhibition (%)

Digitaria sanguinalis

(Large Crabgrass)
100 ~80 ~80

200 92 90

Amaranthus

retroflexus (Redroot

Pigweed)

100 ~80 ~80

200 91 90

Mechanism of Action
Transketolase-IN-2 exerts its herbicidal effects by directly inhibiting the enzymatic activity of

transketolase. TKT is a thiamine pyrophosphate (TPP)-dependent enzyme that catalyzes the

transfer of a two-carbon unit from a ketose donor to an aldose acceptor. This function is vital for

the non-oxidative branch of the PPP, which generates precursors for nucleotide biosynthesis

(Ribose-5-phosphate) and intermediates that can re-enter glycolysis (Fructose-6-phosphate

and Glyceraldehyde-3-phosphate).

By inhibiting TKT, Transketolase-IN-2 disrupts these critical metabolic pathways, leading to an

accumulation of sugar phosphates and a depletion of essential biosynthetic precursors. In

plants, this inhibition also impacts the Calvin cycle, thereby hindering carbon fixation and

ultimately leading to growth arrest and plant death.

Signaling and Metabolic Pathways
The inhibition of TKT by Transketolase-IN-2 has significant downstream effects on cellular

metabolism. The following diagram illustrates the central role of TKT in the pentose phosphate

pathway and its connection to glycolysis.
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To cite this document: BenchChem. [Transketolase-IN-2: A Novel Inhibitor of Transketolase
for Weed Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610869#transketolase-in-2-as-a-novel-tkt-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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